Cas no 1421751-34-9 (4-(3-Fluoro-4-methylanilino)-4-oxobut-2-enoic acid)

• Product Name: 4-(3-Fluoro-4-methylanilino)-4-oxobut-2-enoic acid
• CAS No: 1421751-34-9
• Molecular Formula: C₁₁H₁₀FNO₃
• Molecular Weight: 223.200406551361
• CID: 4699473

4-(3-Fluoro-4-methylanilino)-4-oxobut-2-enoic acid Properties

Names and Identifiers

• (2Z)-3-[(3-fluoro-4-methylphenyl)carbamoyl]prop-2-enoic acid
• (2Z)-4-[(3-Fluoro-4-methylphenyl)amino]-4-oxobut-2-enoic acid
• 4-(3-fluoro-4-methylanilino)-4-oxobut-2-enoic acid
• 4-[(3-fluoro-4-methylphenyl)amino]-4-oxo-2-butenoic acid

• InChIKey： NJRMXOUAQVCPMM-UHFFFAOYSA-N
• Inchi： 1S/C11H10FNO3/c1-7-2-3-8(6-9(7)12)13-10(14)4-5-11(15)16/h2-6H,1H3,(H,13,14)(H,15,16)
• SMILES： FC1C=C(C=CC=1C)NC(C=CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides